Cas no 2104158-73-6 (3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine)

• Product Name: 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine
• CAS No: 2104158-73-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5806628
• PubChem ID: 84673358
• Update Time: 2025-06-26

3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine
• 2104158-73-6
• EN300-1834373
• 3-[(1-methyl-1H-indazol-3-yl)oxy]propan-1-amine

• Inchi： 1S/C11H15N3O/c1-14-10-6-3-2-5-9(10)11(13-14)15-8-4-7-12/h2-3,5-6H,4,7-8,12H2,1H3
• InChI Key： GXQPKFCBFXGPKF-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine

3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine

The compound 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine (CAS No. 2104158-73-6) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Indazoles are heterocyclic aromatic compounds consisting of a benzene ring fused with an imidazole ring. The indazole moiety in 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine contributes to its unique chemical properties and biological interactions. The presence of the methyl group at position 1 of the indazole ring further enhances its stability and reactivity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The oxypropanamine group attached to the indazole ring in this compound introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity.

The synthesis of 3-(1-methyl-1H-indazol-3-yl)oxypropan-1-amine involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at the 3-position with an ether linkage (-O-) and subsequent introduction of the amine group at position 1 via reductive amination or other suitable methods. The synthesis is optimized to ensure high yield and purity, making it amenable for large-scale production if required.

From a biological standpoint, indazole derivatives have been shown to exhibit a wide range of activities, including anti-inflammatory, antitumor, and antimicrobial effects. The specific substitution pattern in 3-(1-methyl-1H-indazol-3-yloxy)propanamine allows for fine-tuning of these activities, enabling it to target specific molecular pathways or receptors with high precision.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The ability of indazole derivatives to inhibit kinase activity makes them valuable leads for drug discovery programs.

In addition to its therapeutic potential, 3-(1-methylindazolyl oxy propanamine also serves as a versatile building block for further chemical modifications. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to explore new chemical space and discover novel bioactive compounds.

The application of advanced computational techniques, such as molecular docking and pharmacophore modeling, has significantly enhanced our understanding of how this compound interacts with biological targets at the molecular level. These studies provide valuable insights into its binding mode, selectivity, and potential for optimization through structure-based drug design.

In conclusion, 3-(1-methylindazolyl oxy propanamine (CAS No. 2104158736) is a highly promising compound with diverse applications in organic chemistry and drug discovery. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological systems.